Cas no 2229308-77-2 ({1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine)
{1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine
- EN300-1753481
- {1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine
- 2229308-77-2
-
- Inchi: 1S/C12H19NS/c1-2-3-10-4-5-11(14-10)8-12(9-13)6-7-12/h4-5H,2-3,6-9,13H2,1H3
- InChI Key: VDZAFOMFYKAZLL-UHFFFAOYSA-N
- SMILES: S1C(CCC)=CC=C1CC1(CN)CC1
Computed Properties
- Exact Mass: 209.12382078g/mol
- Monoisotopic Mass: 209.12382078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.3Ų
{1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1753481-0.05g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 0.05g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1753481-0.1g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 0.1g |
$1384.0 | 2023-09-20 | ||
| Enamine | EN300-1753481-0.25g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 0.25g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1753481-0.5g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 0.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-1753481-1.0g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 1g |
$1572.0 | 2023-06-03 | ||
| Enamine | EN300-1753481-2.5g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 2.5g |
$3080.0 | 2023-09-20 | ||
| Enamine | EN300-1753481-5.0g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 5g |
$4557.0 | 2023-06-03 | ||
| Enamine | EN300-1753481-10.0g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 10g |
$6758.0 | 2023-06-03 | ||
| Enamine | EN300-1753481-1g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1753481-5g |
{1-[(5-propylthiophen-2-yl)methyl]cyclopropyl}methanamine |
2229308-77-2 | 5g |
$4557.0 | 2023-09-20 |
{1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine
Comprehensive Overview of {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine (CAS No. 2229308-77-2)
The compound {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine (CAS No. 2229308-77-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive cyclopropyl and thiophene moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets. This article delves into the molecular characteristics, synthesis pathways, and potential applications of this compound, while also addressing common queries and trending topics in the scientific community.
One of the most frequently searched questions about {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine revolves around its synthetic routes and reactivity. The compound can be synthesized through multi-step organic reactions, often involving the formation of the cyclopropyl ring followed by functionalization of the thiophene group. Its amine functionality further enhances its versatility, allowing for derivatization into various analogs. Recent studies have highlighted its potential as a building block for designing novel small-molecule inhibitors, particularly in the context of neurological disorders and inflammatory diseases.
In the realm of drug discovery, {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine has been explored for its pharmacokinetic properties. Its lipophilicity and molecular weight fall within the desirable range for oral bioavailability, making it a viable candidate for further development. Additionally, its structural rigidity conferred by the cyclopropyl group may contribute to enhanced target selectivity, a hot topic in modern medicinal chemistry. Researchers are also investigating its potential as a precursor for PET radiotracers, given its ability to be labeled with isotopes like carbon-11 or fluorine-18.
The growing interest in sustainable chemistry has also influenced the study of {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine. Scientists are exploring green synthesis methods to produce this compound with minimal environmental impact. Techniques such as catalytic cyclopropanation and microwave-assisted synthesis are being evaluated to improve yield and reduce waste. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.
Another area of interest is the compound's potential role in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) has sparked investigations into its utility for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiophene moiety, in particular, is known for its CNS penetration, making it a valuable feature in neurotherapeutic agents. These aspects are often highlighted in discussions about next-generation CNS drugs, a trending topic in both academic and industrial research.
From a computational chemistry perspective, {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine has been subjected to molecular docking and QSAR studies to predict its interactions with various biological targets. These in silico approaches are increasingly popular among researchers seeking to optimize lead compounds before costly experimental trials. The compound's 3D conformation and electronic properties make it a fascinating subject for such studies, often referenced in searches related to structure-activity relationships (SAR).
In conclusion, {1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine (CAS No. 2229308-77-2) represents a compelling case study in modern pharmaceutical research. Its unique molecular architecture, combined with its potential applications in drug discovery and sustainable chemistry, positions it as a compound of significant interest. As the scientific community continues to explore its properties and derivatives, this molecule is likely to remain a focal point in discussions about innovative therapeutics and green synthesis methodologies.
2229308-77-2 ({1-(5-propylthiophen-2-yl)methylcyclopropyl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)